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Compound of Interest

Compound Name:
4-Chloro-5-iodo-6-methoxy-2-

methylpyrimidine

Cat. No.: B11838031

Get Quote

Part 1: Executive Summary & Immediate Action
Stop & Read: This compound is a mixed-halogenated heterocycle. Unlike standard organic

waste, the presence of both Chlorine and Iodine on a pyrimidine ring dictates specific disposal

pathways to prevent the formation of toxic byproducts and damage to incineration

infrastructure.[1]
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Property Detail

Chemical Name 4-Chloro-5-iodo-6-methoxy-2-methylpyrimidine

Molecular Formula

Molecular Weight ~284.48 g/mol

Hazards (GHS)

Warning H315 (Skin Irrit.), H319 (Eye Irrit.),

H335 (Resp.[1][2] Irrit.) Potential Sensitizer due

to electrophilic C-Cl/C-I bonds.

Reactivity

Electrophilic. Reacts with nucleophiles (amines,

thiols).[1] Light Sensitive. Iodine bond (

) may cleave under UV, releasing free iodine (

).[1]

Waste Class Halogenated Organic. (High Iodine Content).

Part 2: Critical Disposal Logic (The "Why")
The Iodine Factor
Standard chlorinated waste streams often go to cement kilns or standard incinerators.

However, iodinated compounds pose a unique challenge.[1]

Corrosion: Elemental iodine (

) formed during combustion is highly corrosive to incinerator scrubbers.

Visual Emissions: Incomplete combustion results in distinct purple plumes, often triggering

regulatory violations for the disposal facility.[1]

Cost Implication: Mixing this compound with non-halogenated solvents increases the volume

of "High-Halogen" waste, significantly raising disposal costs (often 5-10x higher per liter).[1]

Stability & Pre-Treatment
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The C-Cl and C-I bonds activate the pyrimidine ring. In a waste container, if mixed with strong

nucleophiles (e.g., waste amines like piperidine or morpholine), an exothermic substitution

reaction can occur, pressurizing the drum.[1] Always segregate from waste amines.

Part 3: Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Compound or Silica Gel)
Use this for: Expired solids, spill cleanup residues, or silica gel from flash columns.[1]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Do not use

metal containers (corrosion risk from hydrolysis).[1]

Labeling: Apply a yellow "Hazardous Waste" label.[1]

Primary Constituent: "Halogenated Heterocyclic Solid"

Hazard Checkbox: Toxic, Irritant.[1]

Specific Note: Write "CONTAINS IODINE" clearly.

Segregation: Double-bag the solid in 4-mil polyethylene bags before placing it in the drum.

This prevents dust generation which is a potent respiratory irritant.[1]

Protocol B: Liquid Waste (Mother Liquors/Reaction
Mixtures)
Use this for: Filtrates from recrystallization or reaction solvents.

pH Check: Ensure the waste solution is Neutral (pH 6-8).

If Acidic: Neutralize carefully with Sodium Bicarbonate (

).[1] Acidic conditions promote hydrolysis of the methoxy group.[1]

If Basic: Neutralize with dilute HCl or Citric Acid.[1]

Solvent Segregation (The "Golden Rule"):
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DO NOT pour into the "General Organic" or "Non-Halogenated" carboy.[1]

MUST go into the "Halogenated Waste" carboy (Red tag/stripe usually).

Quenching (If Reactive Residues Present):

If the waste stream contains unreacted nucleophiles, stir with dilute acid/water for 30

minutes before bottling to ensure the reaction is complete.[1]

Part 4: Visualization of Workflows
Diagram 1: Waste Stream Decision Matrix
This logic gate ensures the material ends up in the correct regulatory stream, minimizing cost

and safety risks.[1]
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Caption: Decision matrix for segregating 4-Chloro-5-iodo-6-methoxy-2-methylpyrimidine
waste. Note that even non-halogenated solvents become "Halogenated Waste" once this

compound is dissolved in them.[1]

Diagram 2: The Cradle-to-Grave Lifecycle
Understanding the downstream path validates why we label "Contains Iodine."
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Caption: Lifecycle flow. The Iodine content necessitates high-temperature incineration with

caustic scrubbing to neutralize HI and

vapors.[1]

Part 5: Emergency Response (Spills)
Scenario: You drop a 5g vial of the solid powder on the floor.

Evacuate & Ventilate: The dust is a respiratory irritant.[1] Clear the immediate area.[1][3]

PPE: Don Nitrile gloves (double layer recommended), safety goggles, and an N95 mask (or

half-face respirator with P100 filters if available).[1]

Dry Clean-Up (Preferred):

Do not wet the powder (avoids spreading it or creating a slippery sludge).

Cover with a spill pad or paper towels to minimize air currents.[1]

Scoop carefully into a plastic bag.[1]

Wet Wipe:

Once the bulk solid is removed, wipe the surface with a soap/water solution.[1]

Detection: Iodine-containing compounds often leave a faint yellow/brown stain. Clean until

the stain is gone.[1]
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Disposal: Place all cleanup materials (gloves, paper towels, scoop) into the Solid Hazardous

Waste bin.

Part 6: Regulatory Coding (US EPA/RCRA Context)
While this specific intermediate is likely not "Listed" (P or U list), it exhibits characteristics that

dictate its coding:

Code Description Applicability

D001 Ignitable
Only if in flammable solvent

(e.g., EtOAc).[1]

F002 Spent Halogenated Solvents
If dissolved in

DCM/Chloroform.[1]

Non-Regulated Solid Waste

If pure solid, it may technically

be "Non-RCRA," but Best

Practice dictates managing as

Hazardous Chemical Waste

due to toxicity/irritation.[1]

Note: Always consult your local EHS officer.[1] In Europe, use EWC Code 07 05 13 (solid

wastes containing dangerous substances).*[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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